Cas no 80432-08-2 (1H-Imidazolium, 1-butyl-3-methyl-)

• Product name: 1H-Imidazolium, 1-butyl-3-methyl-
• CAS No: 80432-08-2
• MF: C₈H₁₅N₂
• MW: 139.218101739883
• CID: 705645
• PubChem ID: 2734162

1H-Imidazolium, 1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-butyl-3-methyl-
• 1-butyl-3-methylimidazol-3-ium
• 3-Butyl-1-methyl-1H-imidazol-3-ium
• NCGC00166274-03
• CHEMBL1198608
• 1H-Imidazolium, 3-butyl-1-methyl-
• CHEBI:61333
• 1-Butyl-3-methylimidazolium
• Butylmethylimidazolium
• 3-Butyl-1-methylimidazolium
• 02N2G4U2OV
• IQQRAVYLUAZUGX-UHFFFAOYSA-N
• 1-Methyl-3-butylimidazolium
• [C4mim]
• C4mim
• NS00073860
• DTXSID6047238
• Butylmethylimidazolium [MI]
• [bmim]
• BM0
• 1-butyl-3-methyl-1H-imidazol-3-ium
• N-butyl-N'-methylimidazolium
• AKOS025264493
• UNII-02N2G4U2OV
• 1-butyl-3-methyl-imidazolium
• SCHEMBL34968
• NCGC00166274-02
• NCGC00166274-04
• Q5008232
• Bmim
• 80432-08-2
• NCGC00166274-01

• Inchi： InChI=1S/C8H15N2/c1-3-4-5-10-7-6-9(2)8-10/h6-8H,3-5H2,1-2H3/q+1
• InChI Key： IQQRAVYLUAZUGX-UHFFFAOYSA-N
• SMILES： CCCCN1C=C[N+](=C1)C

Computed Properties

• Exact Mass: 139.123523487g/mol
• Monoisotopic Mass: 139.123523487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų
• XLogP3: 1.3